Cas no 828270-61-7 (Benzene, 2-fluoro-1-methyl-3-(methylsulfonyl)-)

Benzene, 2-fluoro-1-methyl-3-(methylsulfonyl)- structure

828270-61-7 structure

Product Name:Benzene, 2-fluoro-1-methyl-3-(methylsulfonyl)-

CAS No:828270-61-7

MF:C₈H₉FO₂S

MW:188.219264745712

CID:681585

PubChem ID:23160361

Update Time:2025-04-19

Benzene, 2-fluoro-1-methyl-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-fluoro-1-methyl-3-(methylsulfonyl)-
- 2-fluoro-1-methyl-3-methylsulfonylbenzene
- 828270-61-7
- NQPFKAHWHCWJFX-UHFFFAOYSA-N
- 2-Fluoro-1-(methanesulfonyl)-3-methylbenzene
- SCHEMBL2642642
- 2-fluoro-1-methyl-3-(methylsulfonyl)benzene
- DTXSID10631127
- Inchi： 1S/C8H9FO2S/c1-6-4-3-5-7(8(6)9)12(2,10)11/h3-5H,1-2H3
- InChI Key： NQPFKAHWHCWJFX-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=C(C)C=1F)(=O)=O

Computed Properties

Exact Mass: 188.03072886g/mol
Monoisotopic Mass: 188.03072886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 42.5Å²

Benzene, 2-fluoro-1-methyl-3-(methylsulfonyl)- Production Method

Production Method 1

828270-61-7

828270-59-3

828270-60-6

828270-58-2

Reaction Conditions

1.1 Catalysts: Trifluoromethanesulfonic acid , Antimony trichloride ; 4 d, 120 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; rt

Reference

Total synergistic effect between triflic acid and bismuth(III) or antimony(III) chlorides in catalysis of the methanesulfonylation of arenes

Peyronneau, Magali; et al, European Journal of Organic Chemistry, 2004, (22), 4636-4640